Cas no 1638587-36-6 ((2R,3S)-3-Methylhex-5-ene-2-sulfonamide)

• Product Name: (2R,3S)-3-Methylhex-5-ene-2-sulfonamide
• CAS No: 1638587-36-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD31639373
• CID: 4702724
• PubChem ID: 101886371
• Update Time: 2025-05-24

(2R,3S)-3-Methylhex-5-ene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-methylhex-5-ene-2-sulfonamide
• (2R,3S)-3-Methyl-5-hexene-2-sulfonamide
• MFCD31639373
• CS-0105962
• OCSITWXGPHLSLB-NKWVEPMBSA-N
• 1638587-36-6
• P20385
• SCHEMBL17542172
• AS-79738
• (2R,3S)-3-Methylhex-5-ene-2-sulfonamide

• MDL： MFCD31639373
• Inchi： 1S/C7H15NO2S/c1-4-5-6(2)7(3)11(8,9)10/h4,6-7H,1,5H2,2-3H3,(H2,8,9,10)/t6-,7+/m0/s1
• InChI Key： OCSITWXGPHLSLB-NKWVEPMBSA-N
• SMILES： S([C@H](C)[C@@H](C)CC=C)(N)(=O)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5
• Molecular Weight: g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on (2R,3S)-3-Methylhex-5-ene-2-sulfonamide

Comprehensive Overview of (2R,3S)-3-Methylhex-5-ene-2-sulfonamide (CAS No. 1638587-36-6): Properties, Applications, and Industry Insights

The compound (2R,3S)-3-Methylhex-5-ene-2-sulfonamide (CAS No. 1638587-36-6) is a chiral sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry, marked by the (2R,3S) configuration, and the presence of a sulfonamide functional group, make it a valuable intermediate for synthesizing biologically active molecules. Researchers are increasingly focusing on chiral compounds like this due to their enantioselective interactions in drug metabolism and environmental applications.

In recent years, the demand for chiral building blocks has surged, driven by advancements in asymmetric synthesis and green chemistry. The 3-Methylhex-5-ene backbone of this compound offers versatility in functionalization, while the sulfonamide group enhances its binding affinity to target proteins. This aligns with trends in fragment-based drug discovery (FBDD), where small molecules like (2R,3S)-3-Methylhex-5-ene-2-sulfonamide serve as critical scaffolds for optimizing drug candidates.

From an analytical perspective, the compound’s CAS No. 1638587-36-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows. Its stereospecificity is particularly noteworthy, as enantiopure compounds are essential for reducing off-target effects in therapeutics. Discussions on platforms like ResearchGate often highlight its potential in catalysis and material science, where sulfonamides act as ligands or corrosion inhibitors.

Environmental and regulatory considerations also play a role in its applications. Unlike traditional sulfonamides, (2R,3S)-3-Methylhex-5-ene-2-sulfonamide exhibits lower ecotoxicity, making it a candidate for sustainable agrochemical formulations. This aligns with the growing emphasis on green solvents and biodegradable additives in industrial processes. Patent literature reveals its use in crop protection agents, leveraging its chiral center to enhance selectivity toward pests while minimizing harm to beneficial organisms.

In summary, (2R,3S)-3-Methylhex-5-ene-2-sulfonamide (CAS No. 1638587-36-6) represents a convergence of innovation in stereochemistry, drug design, and sustainability. Its multifaceted applications—from pharmaceutical intermediates to green chemistry—underscore its importance in modern research. As industries prioritize enantioselective synthesis and eco-friendly solutions, this compound is poised to remain a focal point in scientific and commercial exploration.